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Compound of Interest

Compound Name: Bictegravir Sodium

Cat. No.: B606110 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Bictegravir Sodium, including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Identification and Classification
Bictegravir Sodium is classified with several hazards that necessitate careful handling to

avoid exposure. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the following classifications:
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation[1][3]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Chronic 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is crucial to prevent exposure when

handling Bictegravir Sodium. The following PPE is recommended:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN166

(EU) or NIOSH (US) standards.[3][4][5]

Hand Protection: Handle with impervious chemical-resistant gloves.[2][3][4] Gloves must be

inspected prior to use and removed using the proper technique to avoid skin contact.[2]

Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[2]

Skin and Body Protection: Wear impervious clothing and appropriate protective clothing to

prevent skin exposure.[2][3][4][5] A lab coat is a minimum requirement. For tasks with a

higher risk of spillage, a chemically resistant apron or suit may be necessary.

Respiratory Protection: Use in a well-ventilated area.[4] If engineering controls such as local

exhaust ventilation are not sufficient to control airborne levels, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be worn.[2] In case of brief exposure or low
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pollution, a respiratory filter device can be used. For intensive or longer exposure, a full-face

respirator is recommended.[1][4]

Operational Handling and Storage Plan
Engineering Controls:

Work in a well-ventilated area.[4]

Use process enclosures, local exhaust ventilation, or other engineering controls to keep

airborne levels below recommended exposure limits.[2]

Provide an accessible safety shower and eye wash station in the immediate work area.[3][5]

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Read and understand the Safety Data Sheet (SDS).

Handling: Avoid contact with skin, eyes, and clothing.[4] Avoid the formation of dust and

aerosols.[2][4] Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Hygiene: Wash hands thoroughly after handling.[2][3] Handle in accordance with good

industrial hygiene and safety practices.[2] Keep away from foodstuffs, beverages, and feed.

[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Recommended long-term storage is at -18°C in a dry place away from direct sunlight.[2]

Accidental Release and Disposal Plan
Spill Procedures:

Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[4]

Clean-up: Sweep up the spilled material and place it into a suitable, closed container for

disposal.[2] Avoid creating dust.

Decontamination: Clean the spill area thoroughly.

Disposal:

Disposal of Bictegravir Sodium and its containers must be in accordance with federal,

state, and local regulations.[2]

The material can be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[4]

Do not dispose of it together with household garbage, and do not allow the product to reach

the sewage system.[1]

Contaminated packaging should be disposed of as an unused product.[2]

Physical and Chemical Properties
Property Value

Appearance Pale yellow solid[2]

Molecular Formula C₂₁H₁₇F₃N₃O₅ : Na[6]

Molecular Weight 471.38 g/mol

Solubility Soluble in DMSO[7]

Melting Point/Freezing Point No data available[2]

Boiling Point No data available[2]

Flash Point No data available[2]

Note: Many physical and chemical properties have not been fully determined and are listed as

"no data available" in the safety data sheets.
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Experimental Workflow Diagram
The following diagram outlines the standard operational workflow for safely handling

Bictegravir Sodium in a laboratory setting.
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Safe Handling Workflow for Bictegravir Sodium

Preparation

Handling & Experimentation

Post-Experiment & Disposal Key Hazards to Mitigate

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
- Safety Goggles
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(e.g., Fume Hood)

Proceed to Handling

Weigh and Prepare Compound

Inhalation

Conduct Experiment

Skin/Eye ContactDecontaminate Work Area

Experiment Complete

Ingestion

Segregate Waste
(Solid, Liquid, Sharps)

Dispose of Waste per Regulations

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Bictegravir Sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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